Cas no 1321812-56-9 ((2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile)

• Product Name: (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile
• CAS No: 1321812-56-9
• MF: C₂₁H₁₉N₃S
• MW: 345.460663080215
• CID: 5896102
• PubChem ID: 916052
• Update Time: 2025-08-03

(2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, 4-(2,4-dimethylphenyl)-α-[[(4-methylphenyl)amino]methylene]-, (αE)-
• (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile
• (E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(4-methylanilino)prop-2-enenitrile
• (E)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)-3-(p-tolylamino)acrylonitrile
• F0760-1174
• AKOS024599128
• 1321812-56-9

• Inchi： 1S/C21H19N3S/c1-14-4-7-18(8-5-14)23-12-17(11-22)21-24-20(13-25-21)19-9-6-15(2)10-16(19)3/h4-10,12-13,23H,1-3H3/b17-12+
• InChI Key： HBCMFVKKSWCFKB-SFQUDFHCSA-N
• SMILES： S1C=C(C2=CC=C(C)C=C2C)N=C1/C(=C/NC1=CC=C(C)C=C1)/C#N

Computed Properties

• Exact Mass: 345.12996879g/mol
• Monoisotopic Mass: 345.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 506.6±60.0 °C(Predicted)
• pka: 1.33±0.10(Predicted)

Additional information on (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile

Introduction to (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile (CAS No. 1321812-56-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile, identified by its CAS number 1321812-56-9, has garnered significant attention due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for further exploration in medicinal chemistry.

The molecular structure of (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile is characterized by a conjugated system consisting of a nitrile group, an amine-substituted propenone moiety, and a thiazole ring fused with a dimethylphenyl group. This arrangement not only contributes to its distinct electronic properties but also suggests potential interactions with biological targets. The presence of multiple aromatic rings and heterocyclic components enhances its complexity and versatility, making it an intriguing candidate for further investigation.

In recent years, there has been a growing interest in the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile align well with this trend. The compound's ability to engage with various biological receptors and enzymes makes it a valuable scaffold for designing drugs with enhanced efficacy and reduced side effects. This potential has been highlighted in several studies that have explored its interactions with enzymes and receptors involved in inflammatory and neurological pathways.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the thiazole ring is a common structural motif found in numerous pharmacologically active compounds, including antifungal and antibacterial agents. The amine group attached to the propenone moiety can form hydrogen bonds with biological targets, enhancing binding affinity. Additionally, the dimethylphenyl groups contribute to lipophilicity, which is crucial for drug absorption and distribution within the body.

The synthesis of (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the thiazole ring through cyclization reactions involving sulfur-containing precursors. Subsequent steps involve the introduction of the propenone and amine functionalities through condensation and nucleophilic addition reactions. The final step involves the attachment of the dimethylphenyl groups through Friedel-Crafts alkylation or similar electrophilic aromatic substitution reactions.

The chemical properties of this compound have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed the structural integrity of the molecule and provided insights into its electronic structure. For example, NMR spectra reveal the presence of characteristic signals corresponding to the nitrile group, amine group, thiazole ring, and aromatic rings. Mass spectrometry confirms the molecular weight and fragmentation patterns consistent with the proposed structure.

Beyond its structural significance, (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile has shown promising biological activity in preclinical studies. Research indicates that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory diseases and neurological disorders. The exact mechanisms by which it exerts these effects are still under investigation but preliminary data suggest that it interacts with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in inflammation pathways.

The potential therapeutic applications of this compound are vast. Given its ability to modulate multiple biological pathways simultaneously, it could be developed into a broad-spectrum therapeutic agent capable of treating various inflammatory conditions. Additionally, its structural features make it an excellent candidate for further derivatization to enhance its pharmacological properties. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its activity profile to target specific diseases more effectively.

In conclusion, (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)amino]prop-2-enenitrile (CAS No. 1321812-56-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and aromatic systems makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics for inflammatory and neurological disorders. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound is poised to play a crucial role in future drug development initiatives.